Cas no 1807270-89-8 (6-Chloro-4-nitronicotinic acid)

• Product Name: 6-Chloro-4-nitronicotinic acid
• CAS No: 1807270-89-8
• MF: C₆H₃ClN₂O₄
• MW: 202.552020311356
• CID: 4903183
• Update Time: 2025-05-22

6-Chloro-4-nitronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-nitronicotinic acid

• Inchi： 1S/C6H3ClN2O4/c7-5-1-4(9(12)13)3(2-8-5)6(10)11/h1-2H,(H,10,11)
• InChI Key： XVLMIOQDAUORNJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)O)C=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-Chloro-4-nitronicotinic acid

6-Chloro-4-Nitronicotinic Acid: A Comprehensive Overview

6-Chloro-4-Nitronicotinic Acid, identified by the CAS number 1807270-89-8, is a significant compound in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various scientific and industrial domains. The name itself, 6-Chloro-4-Nitronicotinic Acid, suggests its structural composition, with a chlorine atom at the sixth position and a nitro group at the fourth position on the nicotinic acid backbone.

The molecular formula of 6-Chloro-4-Nitronicotinic Acid is C₆H₃ClNO₃, and its molecular weight is approximately 191.57 g/mol. This compound exists as a crystalline solid under standard conditions and exhibits specific physical and chemical properties that make it suitable for various applications. Its solubility in water and organic solvents is an area of interest for researchers exploring its potential uses in pharmaceuticals and agrochemicals.

Recent studies have highlighted the role of 6-Chloro-4-Nitronicotinic Acid in drug development, particularly in the design of new therapeutic agents. The presence of both chlorine and nitro groups imparts unique electronic properties to the molecule, which can be exploited to enhance bioavailability and target-specific activity. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can serve as a lead structure for developing anti-inflammatory agents with improved efficacy.

In addition to its pharmacological applications, 6-Chloro-4-Nitronicotinic Acid has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalytic processes. A study conducted by researchers at the University of California revealed that this compound can act as an efficient catalyst in asymmetric synthesis reactions, potentially revolutionizing industrial chemical processes.

The agricultural sector has also taken notice of 6-Chloro-4-Nitronicotinic Acid, particularly due to its potential as a plant growth regulator. Field trials have indicated that this compound can enhance crop yields by modulating plant hormone levels, offering a sustainable alternative to conventional chemical fertilizers.

The synthesis of 6-Chloro-4-Nitronicotinic Acid involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers have optimized various synthetic pathways, including nucleophilic aromatic substitution and coupling reactions, to streamline the production process.

In conclusion, CAS No 1807270-89-8, or 6-Chloro-4-Nitronicotinic Acid, stands out as a versatile compound with diverse applications across multiple disciplines. Its structural uniqueness and functional groups make it a valuable tool in drug discovery, materials science, and agriculture. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing scientific innovation.